Enramycin
Enramycin
Enramycin (also known as Enduracidin hydrochloride or Enradin) is a polypeptide antibiotic produced by Streptomyces fungicides and developed as a food additive in Japan. t is produced by the fungus Streptomyces fungicidus as Enramycin A (EA) and Enramycin B (EB), with this product containing an approximate 70:30 ratio of EA to EB. Enramycin is slightly soluble in water and freely soluble in dilute HCl solution. It has an antibacterial effect on Gram-positive bacteria and a growth-promoting effect on chickens and pigs. Enramycin inhibits the formation of peptidoglycan. Enramycin has been proposed to halt peptidoglycan synthesis by inhibiting transferase enzyme MurG or by inhibiting transglycosylase activity. Enramycin has also been shown to bind the Lipid II and prevent transglycosylation of the precursor by tranglycosylases.
Brand Name:
Vulcanchem
CAS No.:
11115-82-5
VCID:
VC0078683
InChI:
InChI=1S/C107H138Cl2N26O31.H2O/c1-7-51(2)17-12-10-8-9-11-13-19-76(144)120-74(47-77(145)146)92(152)126-80-55(6)166-102(162)86(60-28-38-68(143)39-29-60)132-88(148)52(3)117-90(150)73(46-63-49-116-104(112)119-63)124-106(164)134-100(160)84(61-43-69(108)87(147)70(109)44-61)128-93(153)75(50-136)123-97(157)81(56-20-30-64(139)31-21-56)127-91(151)72(45-62-48-115-103(111)118-62)122-89(149)71(18-16-41-114-105(113)163)121-94(154)78(53(4)137)125-98(158)82(57-22-32-65(140)33-23-57)130-99(159)83(58-24-34-66(141)35-25-58)129-95(155)79(54(5)138)133-107(165)135(42-15-14-40-110)101(161)85(131-96(80)156)59-26-36-67(142)37-27-59;/h9,11,13,19-39,43-44,51-55,62-63,71-75,78-86,136-143,147H,7-8,10,12,14-18,40-42,45-50,110H2,1-6H3,(H,117,150)(H,120,144)(H,121,154)(H,122,149)(H,123,157)(H,125,158)(H,126,152)(H,127,151)(H,128,153)(H,129,155)(H,130,159)(H,131,156)(H,132,148)(H,133,165)(H,145,146)(H3,111,115,118)(H3,112,116,119)(H3,113,114,163)(H2,124,134,160,164);1H2/b11-9+,19-13+;
SMILES:
CCC(C)CCCCC=CC=CC(=O)NC(CC(=O)O)C(=O)NC1C(OC(=O)C(NC(=O)C(NC(=O)C(NC(=O)NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)N(C(=O)C(NC1=O)C2=CC=C(C=C2)O)CCCCN)C(C)O)C3=CC=C(C=C3)O)C4=CC=C(C=C4)O)C(C)O)CCCNC(=O)N)CC5CNC(=N5)N)C6=CC=C(C=C6)O)CO)C7=CC(=C(C(=C7)Cl)O)Cl)CC8CNC(=N8)N)C)C9=CC=C(C=C9)O)C.O
Molecular Formula:
C107H140Cl2N26O32
Molecular Weight:
2373.347
Enramycin
CAS No.: 11115-82-5
Main Products
VCID: VC0078683
Molecular Formula: C107H140Cl2N26O32
Molecular Weight: 2373.347
CAS No. | 11115-82-5 |
---|---|
Product Name | Enramycin |
Molecular Formula | C107H140Cl2N26O32 |
Molecular Weight | 2373.347 |
IUPAC Name | 4-[[41-(4-aminobutyl)-9,23-bis[(2-amino-4,5-dihydro-1H-imidazol-4-yl)methyl]-26-[3-(carbamoylamino)propyl]-14-(3,5-dichloro-4-hydroxyphenyl)-29,38-bis(1-hydroxyethyl)-17-(hydroxymethyl)-3,20,32,35,43-pentakis(4-hydroxyphenyl)-6,47-dimethyl-2,5,8,11,13,16,19,22,25,28,31,34,37,40,42,45-hexadecaoxo-1-oxa-4,7,10,12,15,18,21,24,27,30,33,36,39,41,44-pentadecazacycloheptatetracont-46-yl]amino]-3-[[(2E,4E)-10-methyldodeca-2,4-dienoyl]amino]-4-oxobutanoic acid;hydrate |
Standard InChI | InChI=1S/C107H138Cl2N26O31.H2O/c1-7-51(2)17-12-10-8-9-11-13-19-76(144)120-74(47-77(145)146)92(152)126-80-55(6)166-102(162)86(60-28-38-68(143)39-29-60)132-88(148)52(3)117-90(150)73(46-63-49-116-104(112)119-63)124-106(164)134-100(160)84(61-43-69(108)87(147)70(109)44-61)128-93(153)75(50-136)123-97(157)81(56-20-30-64(139)31-21-56)127-91(151)72(45-62-48-115-103(111)118-62)122-89(149)71(18-16-41-114-105(113)163)121-94(154)78(53(4)137)125-98(158)82(57-22-32-65(140)33-23-57)130-99(159)83(58-24-34-66(141)35-25-58)129-95(155)79(54(5)138)133-107(165)135(42-15-14-40-110)101(161)85(131-96(80)156)59-26-36-67(142)37-27-59;/h9,11,13,19-39,43-44,51-55,62-63,71-75,78-86,136-143,147H,7-8,10,12,14-18,40-42,45-50,110H2,1-6H3,(H,117,150)(H,120,144)(H,121,154)(H,122,149)(H,123,157)(H,125,158)(H,126,152)(H,127,151)(H,128,153)(H,129,155)(H,130,159)(H,131,156)(H,132,148)(H,133,165)(H,145,146)(H3,111,115,118)(H3,112,116,119)(H3,113,114,163)(H2,124,134,160,164);1H2/b11-9+,19-13+; |
Standard InChIKey | NJCUSQKMYNTYOW-MWUYRYRWSA-N |
SMILES | CCC(C)CCCCC=CC=CC(=O)NC(CC(=O)O)C(=O)NC1C(OC(=O)C(NC(=O)C(NC(=O)C(NC(=O)NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)N(C(=O)C(NC1=O)C2=CC=C(C=C2)O)CCCCN)C(C)O)C3=CC=C(C=C3)O)C4=CC=C(C=C4)O)C(C)O)CCCNC(=O)N)CC5CNC(=N5)N)C6=CC=C(C=C6)O)CO)C7=CC(=C(C(=C7)Cl)O)Cl)CC8CNC(=N8)N)C)C9=CC=C(C=C9)O)C.O |
Description | Enramycin (also known as Enduracidin hydrochloride or Enradin) is a polypeptide antibiotic produced by Streptomyces fungicides and developed as a food additive in Japan. t is produced by the fungus Streptomyces fungicidus as Enramycin A (EA) and Enramycin B (EB), with this product containing an approximate 70:30 ratio of EA to EB. Enramycin is slightly soluble in water and freely soluble in dilute HCl solution. It has an antibacterial effect on Gram-positive bacteria and a growth-promoting effect on chickens and pigs. Enramycin inhibits the formation of peptidoglycan. Enramycin has been proposed to halt peptidoglycan synthesis by inhibiting transferase enzyme MurG or by inhibiting transglycosylase activity. Enramycin has also been shown to bind the Lipid II and prevent transglycosylation of the precursor by tranglycosylases. |
Synonyms | enradin;ENRAMYCIN;ENRAMAYCIN;ENDURACIDIN;EnramycinHCl;EnraMycin PreMix;ENRAMYCUN PREMIX;Enramycin premixes |
Reference | 1. Fang, Xiao, and et al. /The Mechanism of Action of Ramoplanin and Enduracidin./ Royal Society of Chemistry 2 (2006): 69-76. Chem.harvard.edu. Web. 11 Sept. 2012. 2. M. Ngoh, C. Wrzesinski, Y. Yang, E. Zschiesche, T. Madsen, C. Stephenson, L. Newman, L. Deetz, Evaluation of the Presence and Level of Enramycin in Broiler Tissues Following In-Feed Administration at Therapeutic Dose, The Journal of Applied Poultry Research, 2018, pfy031 |
PubChem Compound | 56842192 |
Last Modified | Nov 11 2021 |
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